Cas no 22868-72-0 (Pyridazine, tetramethyl-)

• Product name: Pyridazine, tetramethyl-
• CAS No: 22868-72-0
• MF: C₈H₁₂N₂
• MW: 136.19428
• MDL: MFCD26399850
• CID: 851177
• PubChem ID: 12750033

Pyridazine, tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, tetramethyl-
• 3,4,5,6-Tetramethylpyridazin
• 3,4,5,6-tetramethylpyridazine
• DB-339002
• MFCD26399850
• 22868-72-0
• SCHEMBL77169
• Tetramethylpyridazine
• pyridazine, 3,4,5,6-tetramethyl-
• DTXSID70508866

• MDL： MFCD26399850
• Inchi： InChI=1S/C8H12N2/c1-5-6(2)8(4)10-9-7(5)3/h1-4H3
• InChI Key： GHAPXTSQLKUQLE-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=NN=C1C)C

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 25.78

Additional information on Pyridazine, tetramethyl-

Comprehensive Overview of Pyridazine, tetramethyl- (CAS No. 22868-72-0): Properties, Applications, and Industry Insights

Pyridazine, tetramethyl- (CAS No. 22868-72-0) is a heterocyclic organic compound belonging to the pyridazine family, characterized by its unique molecular structure featuring four methyl groups. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and functional properties. With the growing demand for specialized intermediates in drug discovery, tetramethylpyridazine has emerged as a key building block for synthesizing bioactive molecules.

In recent years, the scientific community has focused on optimizing the synthesis of Pyridazine, tetramethyl- to enhance yield and purity, addressing challenges such as regioselectivity and environmental sustainability. Researchers are exploring greener catalytic methods, aligning with the global push toward green chemistry and sustainable synthesis. These advancements are particularly relevant to industries seeking eco-friendly alternatives for fine chemical production.

The compound’s applications extend to the development of advanced materials, including liquid crystals and organic semiconductors. Its rigid aromatic core and methyl substituents contribute to desirable thermal stability and electronic properties, making it a candidate for optoelectronic devices. As the demand for high-performance materials in flexible electronics and energy storage grows, Pyridazine, tetramethyl- is increasingly studied for its potential role in next-generation technologies.

From a commercial perspective, suppliers and manufacturers of CAS No. 22868-72-0 emphasize stringent quality control to meet the standards of pharmaceutical and material science industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This focus on quality aligns with regulatory requirements and customer expectations for high-purity intermediates.

Frequently asked questions about Pyridazine, tetramethyl- include inquiries about its solubility, stability under various conditions, and compatibility with common reagents. Researchers also explore its potential as a ligand in coordination chemistry or as a precursor for N-heterocyclic carbenes. These topics reflect the compound’s interdisciplinary relevance and the need for detailed technical data to support its diverse applications.

In summary, Pyridazine, tetramethyl- (CAS No. 22868-72-0) represents a critical intermediate in modern chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to emerging trends—such as green synthesis, material science, and drug discovery—ensures its continued relevance in a rapidly evolving scientific landscape. Future studies may further unlock its potential in cutting-edge applications, solidifying its role as a cornerstone of heterocyclic chemistry.